2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[(6-benzyl-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C24H26N4O3S/c1-16-8-9-21(31-2)20(12-16)25-22(29)15-32-24-26-19-10-11-28(14-18(19)23(30)27-24)13-17-6-4-3-5-7-17/h3-9,12H,10-11,13-15H2,1-2H3,(H,25,29)(H,26,27,30)
• InChI Key: DEMMWYXDMYTLIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(CN(CC3)CC4=CC=CC=C4)C(=O)N2
• Molecular Formula: C24H26N4O3S
• Molecular Weight: 450.6 g/mol

Description

2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N4O3S and its molecular weight is 450.56. The purity is usually 95%.
BenchChem offers high-quality 2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of various heterocyclic compounds, such as thiazolo[3,2-a]pyrimidines, which have been noted for their anti-inflammatory activities (Tozkoparan et al., 1998).
• It is used in the creation of benzodifuranyl and thiazolopyrimidines derivatives, which have shown potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Biological Activities

• Some derivatives have shown significant anticancer activity in vitro and in vivo, which suggests potential in cancer therapy research (Su et al., 1986).
• The compound has been used in the synthesis of pyrimidinone and oxazinone derivatives with notable antimicrobial properties (Hossan et al., 2012).
• Its derivatives have been utilized in designing dual inhibitors of thymidylate synthase and dihydrofolate reductase, making them potential candidates for antitumor treatments (Gangjee et al., 2009).

Structural Analysis

• Crystal structure studies of derivatives have provided insights into their molecular conformations, which are important for understanding their biological activities (Subasri et al., 2016).

Antimicrobial and Antifungal Applications

• Thienopyrimidine derivatives have shown considerable antimicrobial and antifungal potency, which could be important in the development of new antimicrobial drugs (Kerru et al., 2019).
• Another study focused on the synthesis of thieno[3,2-d]pyrimidine derivatives with marked anticancer activity, highlighting the compound's role in cancer drug development (Hafez et al., 2017).